Cas no 1261764-00-4 (2,4-Difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1261764-00-4
• MF: C₁₃H₅F₈NO
• MW: 343.172131299973
• CID: 4924745
• Update Time: 2025-06-08

2,4-Difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H5F8NO/c14-7-5-9(12(16,17)18)22-11(15)10(7)6-3-1-2-4-8(6)23-13(19,20)21/h1-5H
• InChI Key： ZTFOKJPYGMCFIU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)N=C(C=1C1C=CC=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 5.1
• Topological Polar Surface Area: 22.1

Additional information on 2,4-Difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine

Chemical Profile: 2,4-Difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine (CAS No. 1261764-00-4)

2,4-Difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine, also known by its CAS registry number 1261764-00-4, is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its pyridine ring system, which is substituted with fluorine atoms at positions 2 and 4, a trifluoromethoxy group attached to a phenyl ring at position 3, and a trifluoromethyl group at position 6. The combination of these substituents imparts unique electronic and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2,4-difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine typically involves multi-step organic reactions, often utilizing fluorination techniques and coupling reactions. Recent advancements in fluorination chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of electrophilic fluorination agents or transition-metal-catalyzed coupling reactions has been reported in the literature to facilitate the assembly of this compound.

In terms of applications, this compound has been explored for its potential in pharmaceuticals, agrochemicals, and advanced materials. Its high degree of fluorination contributes to increased lipophilicity and stability, which are desirable properties in drug design. Recent studies have highlighted its role as a lead compound in the development of new kinase inhibitors, where its unique electronic profile allows for selective binding to target proteins.

Moreover, the compound's ability to act as a building block for more complex structures has been leveraged in materials science. For example, it has been used as a precursor for constructing advanced polymers and functional materials with tailored electronic properties. The trifluoromethyl and trifluoromethoxy groups are particularly valuable in such applications due to their electron-withdrawing nature, which can influence the overall reactivity and functionality of the material.

From an environmental standpoint, the stability and persistence of 2,4-difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine have been subjects of recent research. Studies indicate that while the compound exhibits high chemical stability under normal conditions, it can undergo degradation under specific environmental conditions, such as UV light exposure or microbial action. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 1261764-00-4, or 2,4-difluoro-3-(2-(trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine, represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in contemporary research and development efforts.